Cas no 4572-71-8 (5β-Androst-16-en-3α-ol)

• Product Name: 5β-Androst-16-en-3α-ol
• CAS No: 4572-71-8
• Molecular Formula: C₁₉H₃₀O
• Molecular Weight: 274.4409
• CID: 1058851
• PubChem ID: 99565570

5β-Androst-16-en-3α-ol Properties

Names and Identifiers

• 5β-Androst-16-en-3α-ol
• DB-253338
• (3R,5R,8R,9S,10S,13R,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 5?-Androst-16-en-3?-ol
• 4572-71-8
• 5beta-Androst-16-en-3alpha-ol
• 3a-hydroxy-5b-androst-16-ene
• 5b-Androst-16-en-3a-ol

• InChIKey： KRVXMNNRSSQZJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H30O/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-18/h3,9,13-17,20H,4-8,10-12H2,1-2H3
• SMILES： CC12CCC3C(CCC4CC(O)CCC34C)C1CC=C2 |c:21|

Computed Properties

• Exact Mass: 274.229665576g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 274.229665576g/mol
• Heavy Atom Count: 20
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives